Cas no 149524-47-0 ((3-Fluorophenyl)carbamic acid benzyl ester)

• Product Name: (3-Fluorophenyl)carbamic acid benzyl ester
• CAS No: 149524-47-0
• Molecular Formula: C₁₄H₁₂FNO₂
• Molecular Weight: 245.2490
• MDL: MFCD01013386
• CID: 65147

(3-Fluorophenyl)carbamic acid benzyl ester Properties

Names and Identifiers

• (3-Fluorophenyl)carbamic acid benzyl ester
• (3‐FLUOROPHENYL)CARBAMIC ACID BENZYL ESTER
• benzyl N-(3-fluorophenyl)carbamate
• benzyl (3-fluorophenyl)carbamate
• Carbamic acid,N-(3-fluorophenyl)-,phenylmethyl ester
• N-carbobenzoxy-3-fluoroaniline
• N-carbobenzyloxy-3-fluoroaniline
• CarbaMic acid, N-(3-fluorophenyl)-, phenylMethyl ester
• Carbamic acid,N-(3-fluorophenyl)-, phenylmethyl ester
• LHLKGCMCFFJNCS-UHFFFAOYSA-N
• N-(carbobenzyloxy)-3-fluoroaniline
• 2867AH
• STK271636
• Fl

• MDL： MFCD01013386
• InChIKey： LHLKGCMCFFJNCS-UHFFFAOYSA-N
• Inchi： 1S/C14H12FNO2/c15-12-7-4-8-13(9-12)16-14(17)18-10-11-5-2-1-3-6-11/h1-9H,10H2,(H,16,17)
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 245.08500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Heavy Atom Count: 18
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• LogP: 3.64740
• PSA: 38.33000